
Proper reconstitution and storage of lyophilized
SM-164 powder.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SM-164 Hydrochloride

Cat. No.: B8069291 Get Quote

Technical Support Center: SM-164
This guide provides detailed instructions and answers to frequently asked questions regarding

the proper handling, reconstitution, and storage of lyophilized SM-164 powder.

Frequently Asked Questions (FAQs)
Q1: What is SM-164?

A1: SM-164 is a potent, cell-permeable, and bivalent Smac (Second Mitochondria-derived

Activator of Caspase) mimetic.[1][2][3][4] It functions as a powerful antagonist of Inhibitor of

Apoptosis Proteins (IAPs), such as XIAP, cIAP-1, and cIAP-2.[5] By binding to these proteins,

SM-164 promotes apoptosis (programmed cell death) in cancer cells and is being investigated

for its anti-tumor properties.

Q2: What is the recommended solvent for reconstituting lyophilized SM-164?

A2: The recommended solvent for reconstituting SM-164 is high-purity, anhydrous Dimethyl

Sulfoxide (DMSO). It is crucial to use fresh, moisture-free DMSO, as its moisture-absorbing

nature can reduce the solubility of the compound.

Q3: How do I prepare a stock solution of a specific concentration?

A3: To prepare a stock solution, SM-164 powder should be dissolved in DMSO. For example,

to create a 10 mM stock solution from 1 mg of powder (Molecular Weight: 1121.4 g/mol ), you
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would add 89 μL of DMSO. Always centrifuge the vial briefly before opening to ensure all the

lyophilized powder is at the bottom.

Q4: What are the recommended storage conditions for SM-164?

A4: Storage conditions depend on whether the compound is in lyophilized or solution form.

Lyophilized Powder: Store desiccated at -20°C. In this state, it is stable for up to 24 months.

The product is noted to be air and light-sensitive, so it should be stored in the dark.

Reconstituted Solution (in DMSO): Store in aliquots at -20°C or -80°C. Use within 3 months

to prevent loss of potency. It is highly recommended to aliquot the solution to avoid multiple

freeze-thaw cycles.

Q5: Is SM-164 sensitive to light or air?

A5: Yes, the product is sensitive to both air and light. Impurities can form due to air oxidation.

Therefore, it is crucial to store it protected from light.

Data Presentation
Table 1: SM-164 Solubility Data

Solvent Maximum Solubility Reference

DMSO >25 mM

DMSO 50 mg/mL

Water Insoluble

Ethanol Insoluble

Table 2: Storage and Stability of SM-164
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Form
Storage
Temperature

Duration of
Stability

Special
Conditions

Reference

Lyophilized

Powder
-20°C Up to 24 months

Store desiccated

and in the dark.

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

freeze-thaw

cycles.

Stock Solution in

DMSO
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw

cycles.

Experimental Protocols
Protocol for Reconstitution of Lyophilized SM-164
Powder
This protocol describes the preparation of a 10 mM stock solution.

Materials:

Vial of lyophilized SM-164 powder (e.g., 1 mg)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Precision micropipette

Procedure:

Preparation: Before opening, centrifuge the vial of lyophilized SM-164 at a low speed (e.g.,

1,000 x g) for 1 minute to ensure all the powder is collected at the bottom of the vial.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial. To prepare a 10

mM stock solution from 1 mg of SM-164 (MW = 1121.4 g/mol ), add 89 μL of DMSO.
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Dissolution: Cap the vial securely and vortex gently until the powder is completely dissolved.

The solution should be clear. If necessary, gentle warming (to no more than 37°C) or brief

sonication can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 3 months) or at -80°C for long-

term storage (up to 1 year). Ensure they are protected from light.

Troubleshooting Guide
Q: The SM-164 powder is not fully dissolving in DMSO.

A:

Check Solvent Quality: Ensure you are using fresh, anhydrous DMSO. Old or improperly

stored DMSO can absorb moisture, which significantly reduces the solubility of SM-164.

Increase Mixing: Vortex the solution for a longer period. If vortexing is insufficient, try brief

sonication in a water bath.

Gentle Warming: Warm the solution gently to 37°C. Do not overheat, as it may degrade the

compound.

Verify Concentration: Double-check your calculations to ensure you have not exceeded the

maximum solubility limit (e.g., 50 mg/mL or >25 mM).

Q: The reconstituted solution appears cloudy or has visible precipitates.

A:

Incomplete Dissolution: This may indicate that the compound has not fully dissolved. Refer to

the steps above to aid dissolution.

Precipitation from Freeze-Thaw: If the solution was previously frozen, precipitation can

occur. Before use, warm the aliquot to room temperature and vortex gently to redissolve any

precipitates.
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Buffer Incompatibility: If the cloudiness appears after diluting the DMSO stock in an aqueous

buffer, it may be due to the compound precipitating out of the aqueous solution. Try using a

lower final concentration or adding a surfactant like Tween-80 to your final buffer to improve

solubility.

Q: My experimental results are inconsistent.

A:

Improper Storage: Verify that both the lyophilized powder and the stock solutions have been

stored at the correct temperatures and protected from light and moisture.

Freeze-Thaw Cycles: Multiple freeze-thaw cycles can lead to a loss of potency. Always use

fresh aliquots for each experiment.

Pipetting Accuracy: Ensure accurate pipetting when preparing stock solutions and dilutions,

as small errors can lead to significant variations in concentration.

Age of Solution: Do not use stock solutions that are older than the recommended stability

period (e.g., 3 months at -20°C).

Visual Experimental Workflows
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Caption: Workflow for reconstituting and storing lyophilized SM-164.
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Caption: Troubleshooting guide for SM-164 dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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